Cas no 186293-55-0 ([(2S)-4-benzylmorpholin-2-yl]methanamine)

• Product Name: [(2S)-4-benzylmorpholin-2-yl]methanamine
• CAS No: 186293-55-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD18632720
• CID: 1027038
• PubChem ID: 6932054
• Update Time: 2025-07-13

[(2S)-4-benzylmorpholin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-(4-Benzylmorpholin-2-yl)methanamine
• (S)-(4-Benzylmorpholin-2-yl)methamine
• (S)-4-Benzyl-2-(aminomethyl)morpholine
• [(2S)-4-benzylmorpholin-2-yl]methanamine
• BH2069
• (S)-2-(Aminomethyl)-4-benzylmorpholine
• (2S)-4-(phenylMethyl)-2-MorpholineMethanaMine
• 2-Morpholinemethanamine, 4-(phenylmethyl)-, (S)-
• (S)-2-aminomethyl-4-benzylmorpholine
• MFCD18632720
• DTXSID90426134
• CS-B1646
• 186293-55-0
• SS-4885
• 1-[(2S)-4-benzylmorpholin-2-yl]methanamine
• SCHEMBL1759405
• A813021
• (S)-(4-Benzylmorpholin-2-yl)methanamine; (S)-2-(Aminomethyl)-4-benzylmorpholine
• AKOS016843528
• CKZVBXBEDDAEFE-LBPRGKRZSA-N

• MDL： MFCD18632720
• Inchi： 1S/C12H18N2O/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2/t12-/m0/s1
• InChI Key： CKZVBXBEDDAEFE-LBPRGKRZSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)C[C@@H]1CN

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (47 g/l) (25 º C),
• PSA: 38.49000
• LogP: 1.48430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines